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Compound of Interest

Compound Name: Prodlure

Cat. No.: B1679160 Get Quote

DISCLAIMER: The term "Prodlure" is not a recognized scientific name for a specific

pheromone compound. It is likely a commercial trade name for a pheromone-based product.

Extensive research indicates that a primary active ingredient in products marketed for the

control of the pink bollworm (Pectinophora gossypiella), a major agricultural pest, is a

pheromone blend known as Gossyplure. This guide will provide a detailed technical overview of

the chemical composition, analysis, and synthesis of Gossyplure.

Executive Summary
Gossyplure is the sex pheromone of the female pink bollworm moth, Pectinophora gossypiella.

It is a potent attractant for the male of the species and is widely used in integrated pest

management (IPM) programs for monitoring and mating disruption. The pheromone is a

precise blend of two geometric isomers of a long-chain acetate ester. The specific ratio of these

isomers is critical for its biological activity. This document details the chemical nature of these

components, the analytical methods for their identification, and the protocols for their synthesis.

Chemical Composition of Gossyplure
The primary chemical components of Gossyplure are two isomers of 7,11-hexadecadien-1-ol

acetate.[1][2][3][4][5] The biological activity of the pheromone is dependent on the presence of

both isomers in a specific ratio, which is typically a 1:1 mixture.[2][6]

The two isomers are:
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(Z,Z)-7,11-hexadecadien-1-yl acetate

(Z,E)-7,11-hexadecadien-1-yl acetate

These isomers have the same molecular formula and connectivity but differ in the spatial

arrangement of substituents around the double bonds at the 7th and 11th carbon positions.

Quantitative Data
The following table summarizes the key chemical identifiers and the typical composition of the

Gossyplure pheromone blend. While a 1:1 ratio is most commonly cited for synthetic lures,

some studies on natural pheromone production have shown slight variations.[7][8]

Component
Isomeric
Form

Typical
Ratio (%)

Molecular
Formula

Molecular
Weight (
g/mol )

CAS
Registry
Number

(Z,Z)-7,11-

hexadecadie

n-1-yl acetate

Z,Z ~50 C₁₈H₃₂O₂ 280.45 52207-99-5

(Z,E)-7,11-

hexadecadie

n-1-yl acetate

Z,E ~50 C₁₈H₃₂O₂ 280.45 53042-79-8

Experimental Protocols
The identification and synthesis of Gossyplure involve a combination of sophisticated analytical

and synthetic chemistry techniques.

Isolation and Identification of Natural Pheromone
The initial identification of the pink bollworm pheromone involved the extraction of the

pheromone from the abdominal tips of virgin female moths. A key analytical technique for

identifying the active components from complex extracts is Gas Chromatography-

Electroantennographic Detection (GC-EAD).[1][2][5]

Protocol 1: Gas Chromatography-Electroantennographic Detection (GC-EAD)
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Pheromone Gland Extraction: The pheromone glands from the abdominal tips of virgin

female moths are excised and extracted with a non-polar solvent such as hexane.

Gas Chromatography (GC) Separation: The extract is injected into a gas chromatograph,

which separates the individual chemical components based on their volatility and interaction

with the GC column.

Effluent Splitting: The effluent from the GC column is split into two streams. One stream is

directed to a standard GC detector, such as a Flame Ionization Detector (FID), which records

the presence of all separated compounds.

Electroantennographic Detection (EAD): The second stream is directed over an excised

antenna of a male pink bollworm moth. The antenna is connected to electrodes that measure

changes in its electrical potential.

Data Analysis: When a biologically active compound (a pheromone component) elutes from

the GC and passes over the antenna, it elicits a nerve impulse, which is recorded as a

depolarization event. By comparing the timing of the EAD signals with the peaks from the

FID, the specific compounds that are biologically active can be identified.

Chemical Synthesis of Gossyplure Isomers
The commercial production of Gossyplure relies on stereoselective chemical synthesis to

produce the specific geometric isomers in the correct ratio. One common synthetic route

involves the use of alkyne precursors followed by partial reduction.[9]

Protocol 2: Stereoselective Synthesis of (Z,Z)-7,11-hexadecadien-1-yl acetate

Butylation of 1,5-hexadiyne: 1,5-hexadiyne is reacted with an n-butyl group to form 1,5-

decadiyne.

Alkylation: The 1,5-decadiyne is then alkylated with a protected form of 6-chloro-1-hexanol to

introduce the remaining six carbons of the chain.

Partial Hydrogenation: The resulting di-yne is partially hydrogenated using a Lindlar catalyst.

This catalyst is poisoned to be selective for the formation of cis (Z) double bonds from

alkynes, thus creating the (Z,Z)-diene.
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Acetylation: The terminal alcohol group is then acetylated to form the final acetate ester.

A similar synthetic strategy is employed to produce the (Z,E) isomer, often involving a

stereoselective reduction of one of the alkyne groups to a trans (E) double bond. The two

isomers are then purified and mixed in the desired ratio to produce the final Gossyplure

product.
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Caption: Workflow for the identification of active pheromone components using GC-EAD.
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Caption: Simplified pathway of Gossyplure biosynthesis and its mode of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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